Cas no 573713-95-8 (2H-1,2,3-Triazole, 4-fluoro-)

2H-1,2,3-Triazole, 4-fluoro- is a fluorinated heterocyclic compound featuring a triazole core with a fluorine substituent at the 4-position. This structure imparts unique reactivity and stability, making it valuable in pharmaceutical and agrochemical applications. The fluorine atom enhances electronegativity and metabolic resistance, improving binding affinity and bioavailability in drug design. Its triazole moiety serves as a versatile scaffold for further functionalization, enabling diverse synthetic modifications. The compound is particularly useful in click chemistry and as a building block for bioactive molecules. High purity and consistent quality ensure reliable performance in research and industrial processes. Its stability under various conditions further supports its utility in complex synthetic pathways.

2H-1,2,3-Triazole, 4-fluoro- structure

Product Name:2H-1,2,3-Triazole, 4-fluoro-

CAS No:573713-95-8

MF:C₂H₂FN₃

MW:87.0557827949524

CID:4044068

PubChem ID:19365949

Update Time:2025-11-02

2H-1,2,3-Triazole, 4-fluoro- Chemical and Physical Properties

Names and Identifiers

- 2H-1,2,3-Triazole, 4-fluoro-
- AT32929
- 573713-95-8
- 4-FLUORO-2H-1,2,3-TRIAZOLE
- 5-fluoro-1,2,3-triazole
- fluoro 1,2,3-triazole
- Inchi： 1S/C2H2FN3/c3-2-1-4-6-5-2/h1H,(H,4,5,6)
- InChI Key： UQVNQVMNIKJMBR-UHFFFAOYSA-N
- SMILES： FC1C=NNN=1

Computed Properties

Exact Mass: 87.02327524g/mol
Monoisotopic Mass: 87.02327524g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 6
Rotatable Bond Count: 0
Complexity: 48.1
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 41.6Å²

2H-1,2,3-Triazole, 4-fluoro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
AstaTech	AT32929-1/G	4-FLUORO-2H-1,2,3-TRIAZOLE	573713-95-8	95%	1g	$1999	2023-09-18

2H-1,2,3-Triazole, 4-fluoro- Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl fluorides

Additional information on 2H-1,2,3-Triazole, 4-fluoro-

Exploring 2H-1,2,3-Triazole, 4-fluoro- (CAS No. 573713-95-8): Properties, Applications, and Market Insights

The compound 2H-1,2,3-Triazole, 4-fluoro- (CAS No. 573713-95-8) is a fluorinated derivative of the 1,2,3-triazole family, a class of heterocyclic compounds that have garnered significant attention in pharmaceutical and agrochemical research. With the increasing demand for fluorinated organic compounds in drug discovery and material science, this molecule stands out due to its unique structural and electronic properties. Researchers and industry professionals are particularly interested in its potential as a bioisostere and its role in enhancing the metabolic stability of active pharmaceutical ingredients (APIs).

One of the key features of 4-fluoro-1,2,3-triazole is its ability to participate in click chemistry reactions, a topic that has gained traction in recent years due to its applications in bioconjugation and polymer science. The presence of the fluoro substituent at the 4-position introduces additional reactivity and polarity, making it a valuable building block for designing novel small-molecule drugs and functional materials. Its CAS number 573713-95-8 is frequently searched in chemical databases, reflecting its growing importance in synthetic chemistry.

In the pharmaceutical sector, 2H-1,2,3-Triazole, 4-fluoro- is explored for its potential in medicinal chemistry, particularly in the development of kinase inhibitors and antiviral agents. The triazole ring is known for its ability to mimic amide bonds, while the fluoro group can improve bioavailability and binding affinity. Recent studies highlight its utility in covalent inhibitor design, a hot topic in drug discovery aimed at targeting previously "undruggable" proteins. This aligns with the industry's shift toward precision medicine and targeted therapies.

From a market perspective, the demand for fluorinated triazoles like 573713-95-8 is driven by their versatility in crop protection chemicals and electronic materials. Agrochemical companies are investigating its derivatives for herbicidal and fungicidal activity, capitalizing on the trend toward sustainable pest control solutions. Meanwhile, material scientists are leveraging its electronic properties for applications in organic light-emitting diodes (OLEDs) and conductive polymers, areas that have seen exponential growth due to the push for green energy technologies.

Synthetic accessibility is another advantage of 4-fluoro-1,2,3-triazole. Modern flow chemistry techniques and catalyzed azide-alkyne cycloadditions (a subset of click chemistry) have streamlined its production, addressing scalability concerns. This is critical for industries prioritizing cost-effective manufacturing, a recurring theme in chemical procurement discussions. Suppliers often highlight its compatibility with high-throughput screening platforms, making it a favorite among combinatorial chemistry enthusiasts.

Environmental and regulatory considerations also play a role in the adoption of 2H-1,2,3-Triazole, 4-fluoro-. Unlike some halogenated compounds, its derivatives exhibit favorable biodegradability profiles, aligning with global initiatives like the EU's Green Deal. This positions it as a sustainable alternative in sectors facing stringent ecological regulations. Analytical methods such as LC-MS and NMR are routinely employed to characterize its purity, ensuring compliance with Good Manufacturing Practice (GMP) standards.

Looking ahead, the intersection of computational chemistry and experimental validation will likely unlock new applications for CAS 573713-95-8. Molecular docking studies and AI-driven drug design platforms are increasingly incorporating fluorinated triazoles into virtual libraries, reflecting their relevance in next-generation therapeutics. As the scientific community continues to explore its potential, this compound is poised to remain a staple in both academic and industrial research.